2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)propanamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]propanamide
• InChI: InChI=1S/C19H21N3O5/c1-12(27-14-5-6-16-17(10-14)26-11-25-16)19(24)20-7-8-22-18(23)9-13-3-2-4-15(13)21-22/h5-6,9-10,12H,2-4,7-8,11H2,1H3,(H,20,24)
• InChI Key: KSYQAJURBYLDCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C=C2CCCC2=N1)OC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

The compound contains a benzodioxole group, which is a type of aromatic ether. It also contains a propanamide group, which is a type of amide. The presence of these functional groups suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of an amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more information, it’s impossible to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some amides can be irritants, while others are safe to handle. Without more information, it’s impossible to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies. For example, if the compound showed promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.